Cas no 61599-88-0 (Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro-)
61599-88-0 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro-
Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro-
- 7-chlorobicyclo[4.2.0]octa-1,3,5-triene
- 61599-88-0
- DTXSID60340939
- 7-Chlorobicyclo[4.2.0]octa-1,3,5-triene #
- AKOS004907662
- WTWLGTHCUYESQD-UHFFFAOYSA-N
- 1-chlorobenzocyclobutene
-
- Inchi: 1S/C8H7Cl/c9-8-5-6-3-1-2-4-7(6)8/h1-4,8H,5H2
- InChI Key: WTWLGTHCUYESQD-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC=CC=2C1
Computed Properties
- Exact Mass: 138.02371
- Monoisotopic Mass: 138.0236279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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4. Diterpenoids
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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